Cas no 2567489-87-4 (methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate, trifluoroacetic acid)

• Product Name: methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate, trifluoroacetic acid
• CAS No: 2567489-87-4
• MF: C₁₂H₁₃F₃N₂O₄
• MW: 306.237833738327
• MDL: MFCD32878824
• CID: 5656773
• PubChem ID: 165890036
• Update Time: 2025-05-19

methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2567489-87-4
• EN300-27699339
• methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate; trifluoroacetic acid
• methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate, trifluoroacetic acid

• MDL： MFCD32878824
• Inchi： 1S/C10H12N2O2.C2HF3O2/c1-14-10(13)9-5-8-7(6-12-9)3-2-4-11-8;3-2(4,5)1(6)7/h2-4,9,12H,5-6H2,1H3;(H,6,7)/t9-;/m1./s1
• InChI Key： CCIHLBGDXOEGHF-SBSPUUFOSA-N
• SMILES： FC(C(=O)O)(F)F.O(C)C([C@H]1CC2=C(C=CC=N2)CN1)=O

Computed Properties

• Exact Mass: 306.08274139g/mol
• Monoisotopic Mass: 306.08274139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5Ų

Additional information on methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate, trifluoroacetic acid

Methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate, Trifluoroacetic Acid (CAS No. 2567489-87-4): A Comprehensive Overview

Methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate, trifluoroacetic acid, identified by its CAS number 2567489-87-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, particularly its 7R configuration and the presence of a trifluoroacetic acid moiety, makes it a subject of intense study in medicinal chemistry.

The naphthyridine core is a bicyclic aromatic system consisting of a pyridine ring fused with a pyrimidine ring. This structural motif is widely recognized for its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes. In particular, the 5,6,7,8-tetrahydro substitution pattern enhances the metabolic stability and bioavailability of the compound, making it an attractive candidate for drug development.

The carboxylate group at the 7-position and the trifluoroacetic acid moiety contribute to the compound's pharmacological profile by influencing its solubility, lipophilicity, and binding affinity. The trifluoroacetic acid component introduces fluorine atoms into the molecule, which are known to improve metabolic stability and binding interactions with biological targets. This modification is particularly relevant in the context of modern drug design, where fluorinated compounds often exhibit enhanced efficacy and reduced toxicity.

Recent studies have highlighted the potential of naphthyridine derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that these compounds can exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation. The specific stereochemistry of Methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate, trifluoroacetic acid is believed to play a crucial role in determining its biological activity by optimizing its interaction with target proteins.

In the realm of drug discovery, the synthesis and characterization of this compound have been facilitated by advances in organic synthesis techniques. The use of chiral catalysts and asymmetric methods has enabled the precise control of stereochemistry at the crucial stereogenic center, ensuring high enantiomeric purity. This level of synthetic precision is essential for evaluating the pharmacological properties of chiral drugs and for advancing them towards clinical applications.

The trifluoroacetic acid group in Methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate not only influences its physicochemical properties but also contributes to its potential therapeutic effects. Fluorinated compounds are well-documented for their ability to enhance binding affinity to biological targets due to the electronic effects of fluorine atoms. This property has been exploited in various drug classes, including antiviral and anticancer agents.

Current research efforts are focused on exploring the pharmacological potential of this compound through preclinical studies. These studies aim to elucidate its mechanism of action and evaluate its efficacy in animal models of disease. Preliminary findings suggest that Methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate may have therapeutic applications in areas such as oncology and immunology.

The development of novel pharmaceutical agents relies heavily on a thorough understanding of their chemical structure-function relationships. The unique features of Methyl (7R)-5,6,7,8-tetrahydro-1,6-naphthyridine-7-carboxylate make it an intriguing subject for further investigation. By leveraging cutting-edge synthetic methodologies and computational tools， researchers can gain deeper insights into its biological behavior and optimize its pharmacological properties.

In conclusion， Methyl (7R)-5， 6， 7， 8-tetrahydro-1， 6-naphthyridine-7-carboxylate， trifluoroacetic acid (CAS No. 2567489-87-4) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities。 Ongoing research efforts are expected to yield valuable insights into its therapeutic applications， contributing to advancements in medicine。